N-[2-chloro-5-(trifluoromethyl)phenyl]-1,3-benzothiazol-2-amine
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Description
Synthesis Analysis
The synthesis of similar compounds often involves the use of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients . The major use of trifluoromethylpyridine (TFMP) derivatives is in the protection of crops from pests . Various methods of synthesizing 2,3-dichloro-5-(trifluoromethyl)pyridine (2,3,5-DCTF), which is used as a chemical intermediate for the synthesis of several crop-protection products, have been reported .
Scientific Research Applications
Chemical Synthesis
N-[2-chloro-5-(trifluoromethyl)phenyl]-1,3-benzothiazol-2-amine and related compounds have been used in various chemical syntheses. For instance, they are utilized in the one-pot synthesis of 2-arylbenzoxazole derivatives through copper-catalyzed intermolecular C–N/intramolecular C–O couplings with primary amines (Miao et al., 2015). Additionally, these compounds have been involved in the synthesis of 2-amino-5-chloro-3-(trifluoromethyl)benzenethiol, leading to the production of 4H-1,4-benzothiazines and their sulfones (Thomas et al., 2003).
Antioxidant Properties
Research on the antioxidant properties of new thiazole derivatives, including this compound, has been conducted. A study by Jaishree et al. (2012) synthesized novel N2-[2-chloro-4(3,4,5-trimethoxy phenyl azetidin-1-yl]-N4-(substituted aryl)-1,3-thiazole-2,4-diamine derivatives, examining their in vitro antioxidant properties and demonstrating some potent activity (Jaishree et al., 2012).
Antitumor Activity
The compound has also been a part of research focusing on antitumor activity. For instance, Bolakatti et al. (2014) synthesized a series of benzothiazole derivatives, including 2-(4-aminophenyl)-6-fluoro-N-(substituted phenyl) benzo(d)thiazol-7-amine derivatives, and screened them for in vitro cytotoxicity against various cancer cell lines, indicating potential as anticancer agents (Bolakatti et al., 2014).
Antibacterial Properties
Studies have been conducted on the antibacterial properties of compounds involving this compound. For example, Mishra et al. (2020) investigated the antibacterial activity of benzothiazole Schiff bases and their lanthanide (III) complexes against pathogenic bacteria (Mishra et al., 2020).
Properties
IUPAC Name |
N-[2-chloro-5-(trifluoromethyl)phenyl]-1,3-benzothiazol-2-amine |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8ClF3N2S/c15-9-6-5-8(14(16,17)18)7-11(9)20-13-19-10-3-1-2-4-12(10)21-13/h1-7H,(H,19,20) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LOVORZNOYBEBEB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(S2)NC3=C(C=CC(=C3)C(F)(F)F)Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8ClF3N2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.7 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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